1,2,3,4-Tetrahydro-3-hydroxy-pyrimido[1,2-a]benzimidazole

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazol-3-ol
• InChI: InChI=1S/C10H11N3O/c14-7-5-11-10-12-8-3-1-2-4-9(8)13(10)6-7/h1-4,7,14H,5-6H2,(H,11,12)
• InChI Key: YJLKWOUUWOBRRT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN2C3=CC=CC=C3N=C2N1)O

Description

1,2,3,4-Tetrahydro-3-hydroxy-pyrimido[1,2-a]benzimidazole is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.33 g. (0.01 moles) of 2-amino-benzimidazole are dissolved in 100 ml. of alcohol, and 0.4 g. (0.01 moles) of sodium hydroxide dissolved in 5 ml. of water are added to the mixture, followed by the addition of 0.92 g. (0.01 moles) of epichlorohydrine. The reaction mixture is boiled for about 3 hours. The reaction is completed when the inorganic salt ceases to separate. The separated sodium chloride is filtered off, washed with 2 × 5 ml. of alcohol, and the combined filtrate and wash is evaporated to dryness. 1.8 g. (80%) of white, crystalline 1,2,3,4-tetrahydro-3-hydroxy-pyrimido[1,2-a]benzimidazole are obtained; m.p.: 158°-160°C (heating rate: 4°C/min.).